Cas no 97295-31-3 (1,1':4',1''-Terphenyl, 4,4''-dimethyl-)

• Product Name: 1,1':4',1''-Terphenyl, 4,4''-dimethyl-
• CAS No: 97295-31-3
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 751111
• PubChem ID: 10061077
• Update Time: 2025-04-19

1,1':4',1''-Terphenyl, 4,4''-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4,4''-dimethyl-
• 3',3''-Dimethyl-p-terphenyl
• 1,4-Bis(4-methylphenyl)benzene
• 4,4''-Dimethyl-p-terphenyl
• 97295-31-3
• 1,4-Di-p-tolylbenzol
• DTXSID30434990
• FT-0685920
• 4,4''-Dimethyl-[1,1';4',1'']terphenyl

• Inchi： 1S/C20H18/c1-15-3-7-17(8-4-15)19-11-13-20(14-12-19)18-9-5-16(2)6-10-18/h3-14H,1-2H3
• InChI Key： NKIXYJULGMJDDU-UHFFFAOYSA-N
• SMILES： C1(C=CC(=CC=1)C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 258.140850574g/mol
• Monoisotopic Mass: 258.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 255-257 ºC
• Boiling Point: 412.5°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.588
• Solubility: Insuluble (2.8E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls